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Compound of Interest

Compound Name: 4-Methoxy-3-methylbenzaldehyde

Cat. No.: B1345598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical
characteristics of 4-Methoxy-3-methylbenzaldehyde (CAS No. 32723-67-4), a key aromatic
aldehyde intermediate in organic synthesis. The document details its chemical properties,
outlines a key synthetic application with a generalized experimental protocol, and explores the
current, albeit limited, understanding of its biological significance.

Commercial Availability

4-Methoxy-3-methylbenzaldehyde is readily available from a variety of chemical suppliers,
catering to both research and bulk quantity requirements. Purity levels are typically high, often
99% or greater, ensuring its suitability for sensitive synthetic applications. The following table
summarizes the offerings from several prominent commercial suppliers.
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. Molecular . Available

Supplier CAS Number Purity .
Formula Quantities
Sigma-Aldrich 32723-67-4[1] CoH1002 >99% 10 g, 50 g[1]
) N 1mg, 1049, 25 g,
Key Organics 32723-67-4[2] CoH1002[2] Not specified
100 g[2]
Cenmed N N
] 32723-67-4[3] Not specified 99%]3] Not specified

Enterprises
Matrix Fine N Small and large

_ 32723-67-4[4] CoH1002[4] Not specified N
Chemicals guantities[4]
Fisher Scientific 32723-67-4[5] Not specified Not specified 10 g, 50 g[5]

Arctom

32723-67-4[6]

Not specified

Not specified

Flexible sizes[6]

Dayang Chem

32723-67-4

CoH1002

95%, 99%

Min. order 1 kg

Physicochemical Properties

4-Methoxy-3-methylbenzaldehyde is a substituted benzaldehyde with the following key

properties:

e Molecular Weight: 150.17 g/mol

» Appearance: Liquid or solid[7]

» Boiling Point: 80-85 °C at 1 mmHg[1]

e Density: 1.025 g/mL at 25 °C[1]
o Refractive Index: n20/D 1.569[1]

e Flash Point: 112 °C (closed cup)[1]

Synthesis and Experimental Protocols

A noted application of 4-Methoxy-3-methylbenzaldehyde is in the preparation of (4-methoxy-

3-methylphenyl)-2-nitroalkene.[3] This transformation is typically achieved through a Henry
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reaction (also known as a nitroaldol reaction), which involves the base-catalyzed condensation

of a nitroalkane with an aldehyde. While a specific protocol for this exact reaction is not readily

available in the searched literature, a general procedure for a Henry reaction can be outlined

as follows.

General Experimental Protocol for the Henry Reaction

This protocol is a generalized representation of the Henry reaction and would require

optimization for the specific substrates, 4-Methoxy-3-methylbenzaldehyde and a chosen

nitroalkane.

Materials:

4-Methoxy-3-methylbenzaldehyde
Nitroalkane (e.g., nitromethane, nitroethane)

Base catalyst (e.g., sodium hydroxide, potassium carbonate, triethylamine, or a solid-
supported base)

Solvent (e.g., methanol, ethanol, water, or solvent-free conditions)
Acid for neutralization (e.g., dilute hydrochloric acid)
Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
Methoxy-3-methylbenzaldehyde (1 equivalent) in the chosen solvent.

Addition of Reagents: Add the nitroalkane (1-5 equivalents) to the solution.

Initiation of Reaction: Cool the mixture in an ice bath and slowly add the base catalyst. The
reaction is often exothermic.
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» Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography
(TLC).

o Work-up: Once the reaction is complete, neutralize the mixture with a dilute acid.
o Extraction: Extract the product into an organic solvent.

 Purification: Wash the organic layer with brine, dry it over an anhydrous drying agent, and
concentrate it under reduced pressure. The crude product can be purified by column
chromatography or recrystallization.

Logical Workflow for a General Henry Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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